3-(benzenesulfonyl)-N-(3-bromophenyl)benzenesulfonamide

• IUPAC Name: 3-(benzenesulfonyl)-N-(3-bromophenyl)benzenesulfonamide
• InChI: InChI=1S/C18H14BrNO4S2/c19-14-6-4-7-15(12-14)20-26(23,24)18-11-5-10-17(13-18)25(21,22)16-8-2-1-3-9-16/h1-13,20H
• InChI Key: DLBFQZHTLLJYEK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C2=CC(=CC=C2)S(=O)(=O)NC3=CC(=CC=C3)Br
• Molecular Formula: C18H14BrNO4S2
• Molecular Weight: 452.3 g/mol

Description

3-(benzenesulfonyl)-N-(3-bromophenyl)benzenesulfonamide is a complex organic compound characterized by the presence of benzenesulfonyl and bromophenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(benzenesulfonyl)-N-(3-bromophenyl)benzenesulfonamide typically involves the reaction of benzenesulfonyl chloride with 3-bromophenylamine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at low temperatures to ensure high yield and purity of the product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

3-(benzenesulfonyl)-N-(3-bromophenyl)benzenesulfonamide undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation to form sulfoxides or sulfones and reduction to form corresponding amines or alcohols.

Coupling Reactions: It can participate in coupling reactions to form more complex molecules.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium hydroxide or potassium carbonate in polar solvents.

Oxidation: Oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Major Products Formed

Substitution: Formation of derivatives with different functional groups.

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Scientific Research Applications

3-(benzenesulfonyl)-N-(3-bromophenyl)benzenesulfonamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential as an enzyme inhibitor or as a probe in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 3-(benzenesulfonyl)-N-(3-bromophenyl)benzenesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating biochemical pathways. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 3-bromophenylsulfonamide
• benzenesulfonyl chloride
• 3-bromobenzenesulfonyl chloride

Uniqueness

3-(benzenesulfonyl)-N-(3-bromophenyl)benzenesulfonamide is unique due to the presence of both benzenesulfonyl and bromophenyl groups, which confer distinct chemical properties and reactivity. This dual functionality makes it a versatile compound in various chemical transformations and applications.